2-(2-Hydroxypropoxy)propan-1-ol
Cat. No. B089540
CAS RN:
106-62-7
M. Wt: 134.17 g/mol
InChI Key: DUFKCOQISQKSAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
“2-(2-Hydroxypropoxy)propan-1-ol” is a chemical compound with the molecular formula C6H14O3 . It has an average mass of 134.174 Da and a monoisotopic mass of 134.094299 Da .
Molecular Structure Analysis
The molecular structure of “2-(2-Hydroxypropoxy)propan-1-ol” can be represented by the InChI string: InChI=1S/C6H14O3/c1-5(8)4-9-6(2)3-7/h5-8H,3-4H2,1-2H3 . This indicates that the molecule consists of 6 carbon atoms, 14 hydrogen atoms, and 3 oxygen atoms .
Scientific Research Applications
Catalytic Conversion : Singh et al. (2019) investigated the selective conversion of glycerol to 2-isopropoxy-propan-1-ol over noble metal ion-exchanged mordenite zeolites, highlighting its potential in catalytic processes (Singh et al., 2019).
Pharmaceutical Research : Rzeszotarski et al. (1979) synthesized and studied the affinity of certain 2-ol compounds for beta-adrenoceptors, which is significant in the development of beta-adrenergic blocking agents (Rzeszotarski et al., 1979).
Physical and Transport Properties Measurement : Fendu et al. (2013) measured properties like vapor pressure, density, viscosity, and surface tension of tetrapropylene glycol, which includes 2-(2-Hydroxypropoxy)propan-1-ol derivatives, for industrial process applications (Fendu & Oprea, 2013).
Adsorption Studies : Rochester et al. (1984) investigated the adsorption of propan-2-ol on rutile, providing insights into surface chemistry relevant to catalysis and materials science (Rochester et al., 1984).
Biodiesel Production : Modi et al. (2006) used propan-2-ol as an acyl acceptor in lipase-catalyzed transesterification for biodiesel production, demonstrating its role in renewable energy technologies (Modi et al., 2006).
Antimicrobial and Antiradical Activities : Čižmáriková et al. (2020) synthesized and tested the biological activities of certain propan-1-ols, indicating their potential in developing antimicrobial and antioxidant agents (Čižmáriková et al., 2020).
Occupational Health and Safety : Jeżewska and Woźnica (2020) developed a method for determining propan-2-ol in workplace air, emphasizing its significance in ensuring a safe work environment (Jeżewska & Woźnica, 2020).
Corrosion Inhibition : Gao et al. (2007) synthesized tertiary amines from 1,3-di-amino-propan-2-ol, exploring their application as inhibitors in carbon steel corrosion, relevant in materials engineering (Gao et al., 2007).
Paper Conservation : Giorgi et al. (2002) reported on a new method for paper deacidification using calcium hydroxide dispersed in propan-1-ol and propan-2-ol, indicating its use in preserving historical documents (Giorgi et al., 2002).
properties
IUPAC Name |
2-(2-hydroxypropoxy)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O3/c1-5(8)4-9-6(2)3-7/h5-8H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUFKCOQISQKSAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)OCC(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30861722 |
Source
|
| Record name | 1-propanol, 2-(2-hydroxypropoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30861722 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Polypropylene glycol appears as colorless liquid that is odorless or has a mild sweet odor. May float or sink in water. (USCG, 1999), Liquid, Clear, oily liquid; [HSDB] |
Source
|
| Record name | POLYPROPYLENE GLYCOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9002 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Poly[oxy(methyl-1,2-ethanediyl)], .alpha.-hydro-.omega.-hydroxy- | |
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| Record name | Polypropylene glycol | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Flash Point |
390 to 495 °F (USCG, 1999), Flash Point varies from 390 to 495 °F, depending on molecular weight |
Source
|
| Record name | POLYPROPYLENE GLYCOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9002 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Polypropylene glycol | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/6765 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
Lower molecular weight members are sol in water, Infinite, In water: PPG 425, >10,000 mg/L; PPG 1000, >1,000 mg/L; PPG 2000, 250 mg/L; PPG 2700, 15 mg/L |
Source
|
| Record name | Polypropylene glycol | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1266 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.012 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.002-1.007 |
Source
|
| Record name | POLYPROPYLENE GLYCOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9002 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Polypropylene glycol | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1266 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
<0.01 mm Hg at 20 °C /contains 130-190 ppm proprietary phenolic antioxidant/ |
Source
|
| Record name | Polypropylene glycol | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1266 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
2-(2-Hydroxypropoxy)propan-1-ol | |
Color/Form |
Clear, lightly colored, slightly oily, viscous liquids | |
CAS RN |
25322-69-4, 106-62-7 |
Source
|
| Record name | POLYPROPYLENE GLYCOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9002 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 2-(2-Hydroxypropoxy)-1-propanol | |
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| Record name | 2-(2-Hydroxypropoxy)propan-1-ol | |
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| Record name | Poly[oxy(methyl-1,2-ethanediyl)], .alpha.-hydro-.omega.-hydroxy- | |
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| Record name | 1-propanol, 2-(2-hydroxypropoxy)- | |
| Source | EPA DSSTox | |
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| Record name | Propane-1,2-diol, propoxylated | |
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| Record name | 2-(2-hydroxypropoxy)propanol | |
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Melting Point |
-58 °F (USCG, 1999) |
Source
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| Record name | POLYPROPYLENE GLYCOL | |
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Synthesis routes and methods
Procedure details
The hydroxypropylcellulose is dispersed in deionized water until complete swelling takes place. A solution of acetal dibenzylidene sorbitol, dipropyleneglycol, PEG 300 and propylene glycol is prepared, it is heated to 70° C. and then the propylenecarbonate is added, under stirring. The solution of PPG 27 glyceryl ether, Cosmacol ELI, 2-octyl dodecanol, perfume and preservative, previously prepared, is added to this solution, the temperature being maintained constant at 70° C.
[Compound]
Name
hydroxypropylcellulose
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
propylenecarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
PPG 27 glyceryl ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Reactant of Route 1
2-(2-Hydroxypropoxy)propan-1-ol
Reactant of Route 2
2-(2-Hydroxypropoxy)propan-1-ol
Reactant of Route 3
Reactant of Route 3
2-(2-Hydroxypropoxy)propan-1-ol
Reactant of Route 4
Reactant of Route 4
2-(2-Hydroxypropoxy)propan-1-ol
Reactant of Route 5
2-(2-Hydroxypropoxy)propan-1-ol
Reactant of Route 6
2-(2-Hydroxypropoxy)propan-1-ol
Citations
For This Compound
11
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The amination of butane-1,4-diol, isomeric dipropylene glycols, and cyclohexane-1,4-diyldimethanol in the presence of nickel/copper/chromium catalysts has been studied. The effect of …
Number of citations: 4
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Number of citations: 19
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